Cas no 2229078-40-2 (2-1-(aminooxy)-2-methylpropan-2-yl-4-bromo-6-fluorophenol)

• Product Name: 2-1-(aminooxy)-2-methylpropan-2-yl-4-bromo-6-fluorophenol
• CAS No: 2229078-40-2
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• CID: 6240776
• PubChem ID: 165653910
• Update Time: 2025-10-28

2-1-(aminooxy)-2-methylpropan-2-yl-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)-2-methylpropan-2-yl-4-bromo-6-fluorophenol
• 2-[1-(aminooxy)-2-methylpropan-2-yl]-4-bromo-6-fluorophenol
• EN300-1937662
• 2229078-40-2

• Inchi： 1S/C10H13BrFNO2/c1-10(2,5-15-13)7-3-6(11)4-8(12)9(7)14/h3-4,14H,5,13H2,1-2H3
• InChI Key： FMRILUIRMGTXNK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)(C)CON)O)F

Computed Properties

• Exact Mass: 277.01137g/mol
• Monoisotopic Mass: 277.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)-2-methylpropan-2-yl-4-bromo-6-fluorophenol

Compound CAS No. 2229078-40-2: 2-(1-(Aminooxy)-2-methylpropan-2-yl)-4-bromo-6-fluorophenol

The compound with CAS number 2229078-40-2, commonly referred to as 2-(1-(aminooxy)-2-methylpropan-2-yl)-4-bromo-6-fluorophenol, is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a phenol group, a bromine atom, a fluorine atom, and an aminooxy substituent attached to a branched alkyl chain. The combination of these functional groups makes it highly versatile and valuable for various research and industrial purposes.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceutical agents. For instance, researchers have explored its potential as a building block for constructing bioactive molecules due to its ability to undergo multiple types of chemical reactions. The presence of the phenol group allows for easy functionalization, while the bromine and fluorine atoms provide opportunities for further substitution reactions. Additionally, the aminooxy group introduces unique electronic properties that can enhance the compound's reactivity in certain conditions.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the use of transition metal catalysts to facilitate the formation of key bonds within the molecule. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The applications of 2-(1-(aminooxy)-2-methylpropan-2-yl)-4-bromo-6-fluorophenol are vast and continually expanding. In the pharmaceutical industry, it has been investigated as a precursor for developing drugs targeting various diseases, including cancer and infectious diseases. Its ability to form stable complexes with metal ions has also made it useful in drug delivery systems and imaging agents.

Moreover, this compound has shown promise in materials science. Its unique structure allows it to serve as a monomer for synthesizing advanced polymers with tailored properties. Researchers have demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications.

In environmental science, 4-bromo-6-fluorophenol derivatives like this compound have been studied for their role in degrading persistent organic pollutants (POPs). The presence of reactive functional groups enables them to participate in oxidative degradation processes under UV light or enzymatic catalysis.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies indicate that while it is relatively stable under normal conditions, it can undergo biodegradation under specific microbial or enzymatic conditions. This knowledge is crucial for assessing its potential impact on ecosystems and ensuring its safe use in industrial processes.

In conclusion, CAS No. 2229078-40-2 represents a highly valuable compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an essential tool for future innovations in chemistry and materials science.